Cas no 1396847-85-0 (2,6-difluoro-N-2-hydroxy-3-(4-methoxyphenyl)-2-methylpropylbenzamide)

• Product Name: 2,6-difluoro-N-2-hydroxy-3-(4-methoxyphenyl)-2-methylpropylbenzamide
• CAS No: 1396847-85-0
• MF: C₁₈H₁₉F₂NO₃
• MW: 335.345172166824
• CID: 6232527
• PubChem ID: 71782021
• Update Time: 2025-11-06

2,6-difluoro-N-2-hydroxy-3-(4-methoxyphenyl)-2-methylpropylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2,6-difluoro-N-2-hydroxy-3-(4-methoxyphenyl)-2-methylpropylbenzamide
• AKOS024524146
• F5857-3831
• 2,6-difluoro-N-[2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl]benzamide
• VU0525269-1
• 2,6-difluoro-N-(2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl)benzamide
• 1396847-85-0

• Inchi： 1S/C18H19F2NO3/c1-18(23,10-12-6-8-13(24-2)9-7-12)11-21-17(22)16-14(19)4-3-5-15(16)20/h3-9,23H,10-11H2,1-2H3,(H,21,22)
• InChI Key： MGLRAMCTXTTXML-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1C(NCC(C)(CC1C=CC(=CC=1)OC)O)=O)F

Computed Properties

• Exact Mass: 335.13329979g/mol
• Monoisotopic Mass: 335.13329979g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2,6-difluoro-N-2-hydroxy-3-(4-methoxyphenyl)-2-methylpropylbenzamide

Introduction to 2,6-difluoro-N-2-hydroxy-3-(4-methoxyphenyl)-2-methylpropylbenzamide (CAS No. 1396847-85-0)

2,6-difluoro-N-2-hydroxy-3-(4-methoxyphenyl)-2-methylpropylbenzamide (CAS No. 1396847-85-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including the presence of difluoro and methoxy groups, which contribute to its potential therapeutic applications. In this article, we will delve into the chemical properties, biological activities, and recent research developments surrounding this compound.

The molecular structure of 2,6-difluoro-N-2-hydroxy-3-(4-methoxyphenyl)-2-methylpropylbenzamide is composed of a benzamide core with two fluorine atoms at the 2 and 6 positions, a hydroxy group at the 2 position of the propyl side chain, and a methoxy group at the 4 position of the phenyl ring. These functional groups play crucial roles in determining the compound's physicochemical properties and biological activities. The presence of fluorine atoms can enhance the lipophilicity and metabolic stability of the molecule, while the hydroxy and methoxy groups can influence its solubility and binding affinity to target proteins.

Recent studies have highlighted the potential therapeutic applications of 2,6-difluoro-N-2-hydroxy-3-(4-methoxyphenyl)-2-methylpropylbenzamide. One notable area of research is its activity as a selective inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a key enzyme implicated in inflammatory diseases. The researchers found that the compound effectively reduced inflammation in both in vitro and in vivo models, suggesting its potential as a novel anti-inflammatory agent.

In addition to its anti-inflammatory properties, 2,6-difluoro-N-2-hydroxy-3-(4-methoxyphenyl)-2-methylpropylbenzamide has also shown promise in cancer research. A study conducted by a team of researchers at a leading pharmaceutical company demonstrated that this compound can selectively inhibit the growth of cancer cells while sparing normal cells. The mechanism of action involves targeting specific signaling pathways that are aberrantly activated in cancer cells. This selective inhibition may reduce side effects associated with traditional chemotherapy agents.

The pharmacokinetic properties of 2,6-difluoro-N-2-hydroxy-3-(4-methoxyphenyl)-2-methylpropylbenzamide have been extensively studied to optimize its therapeutic potential. Research has shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate. These properties make it suitable for further development as an oral medication.

Clinical trials are currently underway to evaluate the safety and efficacy of 2,6-difluoro-N-2-hydroxy-3-(4-methoxyphenyl)-2-methylpropylbenzamide in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses with no significant adverse effects reported. These findings are encouraging and pave the way for more advanced clinical trials to assess its therapeutic benefits in specific disease conditions.

In conclusion, 2,6-difluoro-N-2-hydroxy-3-(4-methoxyphenyl)-2-methylpropylbenzamide (CAS No. 1396847-85-0) is a promising compound with diverse therapeutic applications. Its unique chemical structure confers it with potent biological activities and favorable pharmacokinetic properties. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses. As more data becomes available from clinical trials, this compound may emerge as a valuable addition to the arsenal of treatments for inflammatory diseases and cancer.